Methyl Stearate
Methyl Stearate
Methyl stearate appears as white crystals or chunky solid. (NTP, 1992)
Methyl stearate is a fatty acid methyl ester and an octadecanoate ester. It has a role as a metabolite.
Methyl octadecanoate, also known as kemester 4516 or metholene 2218, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl octadecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methyl octadecanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl octadecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octadecanoate is a fat, oily, and waxy tasting compound that can be found in cloves. This makes methyl octadecanoate a potential biomarker for the consumption of this food product.
Methyl stearate is a fatty acid methyl ester and an octadecanoate ester. It has a role as a metabolite.
Methyl octadecanoate, also known as kemester 4516 or metholene 2218, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl octadecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methyl octadecanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl octadecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octadecanoate is a fat, oily, and waxy tasting compound that can be found in cloves. This makes methyl octadecanoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
112-61-8
VCID:
VC0116589
InChI:
InChI=1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C19H38O2
Molecular Weight:
298.5 g/mol
Methyl Stearate
CAS No.: 112-61-8
Reference Standards
VCID: VC0116589
Molecular Formula: C19H38O2
Molecular Weight: 298.5 g/mol
| CAS No. | 112-61-8 |
|---|---|
| Product Name | Methyl Stearate |
| Molecular Formula | C19H38O2 |
| Molecular Weight | 298.5 g/mol |
| IUPAC Name | methyl octadecanoate |
| Standard InChI | InChI=1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3 |
| Standard InChIKey | HPEUJPJOZXNMSJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical solid |
| Boiling Point | 828 to 829 °F at 747 mm Hg (NTP, 1992) 370.0 °C 443 °C |
| Colorform | White crystals Semisolid |
| Density | 0.8498 at 104 °F (NTP, 1992) 0.8498 @ 40 °C/4 °C |
| Flash Point | 307 °F (NTP, 1992) 307 °F (153 °C) |
| Melting Point | 100 °F (NTP, 1992) 39.1 °C Mp 39.1 ° 39.1°C |
| Physical Description | Methyl stearate appears as white crystals or chunky solid. (NTP, 1992) Liquid Solid |
| Description | Methyl stearate appears as white crystals or chunky solid. (NTP, 1992) Methyl stearate is a fatty acid methyl ester and an octadecanoate ester. It has a role as a metabolite. Methyl octadecanoate, also known as kemester 4516 or metholene 2218, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl octadecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methyl octadecanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl octadecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octadecanoate is a fat, oily, and waxy tasting compound that can be found in cloves. This makes methyl octadecanoate a potential biomarker for the consumption of this food product. |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) Insol in water; sol in alcohol or ether. Very sol in ether and chloroform |
| Synonyms | Octadecanoic Acid Methyl Ester; Stearic Acid Methyl Ester; Emery 2218; Esterol A; Exceparl MS; Kemester 9718; Methyl n-Octadecanoate; Methyl Octadecanoate; Methyl Stearate; NSC 9418; Pastel M 18; Pastell M 180; n-Octadecanoic Acid Methyl Ester; |
| Vapor Pressure | 1.35e-05 mmHg 1.36X10-5 mm Hg @ 25 °C |
| Reference | 1. J. Hunter, J. Zhang, and P. Kris-Etherton “Cardiovascular disease risk of dietary stearic acid compared with trans, other saturated, and unsaturated fattyacids: a systematic review” Am J Clin Nutr, vol. 91 pp. 46-63, 20102. H. Uludag et al. “Formulation and Delivery of siRNA by Oleic Acid and Stearic Acid Modified Polyethylenimine” Mol. Pharmaceuticals, vol. 6 pp. 121-133, 20093.Y-Z. Du et al “Shell cross-linked stearic acid grafted chitosan oligosaccharide self-aggregated micelles for controlled release of paclitaxel” Colloids andSurfaces B: Biointerfaces, vol. 50 pp. 97-103, 2006 |
| PubChem Compound | 8201 |
| Last Modified | Nov 11 2021 |
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